Cas no 14529-12-5 (6-chloro-1-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione)

6-Chloro-1-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione is a heterocyclic organic compound featuring a benzoxazine-dione core structure. Its key advantages include high reactivity as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The chloro and methyl substituents enhance its versatility in nucleophilic substitution and functionalization reactions. The compound's rigid fused-ring system contributes to stability, while the carbonyl groups offer sites for further derivatization. It is particularly useful in constructing complex heterocycles or as a precursor for N-methylated scaffolds. Suitable for controlled reactions under mild conditions, it is valued for its consistent purity and compatibility with standard synthetic protocols.

6-chloro-1-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione structure

14529-12-5 structure

Product Name:6-chloro-1-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione

CAS No:14529-12-5

MF:C₉H₆ClNO₃

MW:211.601841449738

MDL:MFCD00082871

CID:49839

PubChem ID:26724

Update Time:2025-08-02

6-chloro-1-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione
- 6-Chloro-1-methyl-2H-3,1-benzoxazine-2,4(1H)-dione
- 6-chloro-1-methyl-3,1-benzoxazine-2,4-dione
- 5-CHLORO-N-METHYLISATOIC ANHYDRIDE
- 6-Chloro-N-methyl IA
- EINECS 238-551-6
- F1943-0050
- N-methyl-5-chloroisatoic anhydride
- N-methyl-6-chloroisatoic anhydride
- N-methyl-5-Chloro-isatoic anhydride
- 2H-3,1-Benzoxazine-2,4(1H)-dione, 6-chloro-1-Methyl-
- 6-chloro-1-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
- NS00024724
- A1-47366
- A808345
- SCHEMBL607256
- BRN 0613893
- 6-chloranyl-1-methyl-3,1-benzoxazine-2,4-dione
- FKTQNWWDMJDNHA-UHFFFAOYSA-N
- AMY23289
- AKOS002664950
- CHEMBL2146654
- F87126
- 5-Chloro-N-methyl Isatoic anhydride
- 14529-12-5
- FT-0645822
- EN300-235715
- DTXSID90162964
- DB-063599
- MDL： MFCD00082871
- Inchi： 1S/C9H6ClNO3/c1-11-7-3-2-5(10)4-6(7)8(12)14-9(11)13/h2-4H,1H3
- InChI Key： FKTQNWWDMJDNHA-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C(=O)OC(N2C)=O)C=1

Computed Properties

Exact Mass: 211.00400
Monoisotopic Mass: 211.004
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 281
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.6A^2
XLogP3: 1.8

Experimental Properties

Density: 1.476
Boiling Point: 346.9 °C at 760 mmHg
Flash Point: 163.6 °C
Refractive Index: 1.597
PSA: 52.21000
LogP: 1.14510

6-chloro-1-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM160006-5g	6-Chloro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione	14529-12-5	95%	5g	$777	2021-06-17
Alichem	A019098924-1g	6-Chloro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione	14529-12-5	95%	1g	400.00 USD	2021-06-17
Fluorochem	226490-250mg	6-Chloro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione	14529-12-5	95%	250mg	￡118.00	2022-02-28
Fluorochem	226490-500mg	6-Chloro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione	14529-12-5	95%	500mg	￡195.00	2022-02-28
Fluorochem	226490-1g	6-Chloro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione	14529-12-5	95%	1g	￡321.00	2022-02-28
Fluorochem	226490-2.5g	6-Chloro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione	14529-12-5	95%	2.5g	￡642.00	2022-02-28
Chemenu	CM160006-1g	6-Chloro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione	14529-12-5	95%	1g	$600	2023-03-04
Chemenu	CM160006-100mg	6-Chloro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione	14529-12-5	95%	100mg	$178	2023-03-04
Chemenu	CM160006-250mg	6-Chloro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione	14529-12-5	95%	250mg	$248	2023-03-04
TRC	C990790-50mg	6-Chloro-1-methyl-1H-benzo[d][1,3]oxazine-2,4-dione	14529-12-5		50mg	$ 70.00	2022-06-06